Cas no 1804833-47-3 (3-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1804833-47-3
• MF: C₈H₄ClF₃INO₃
• MW: 381.474944114685
• CID: 4835609
• Update Time: 2025-08-05

3-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H4ClF3INO3/c9-1-3-5(13)4(17-8(10,11)12)2-14-6(3)7(15)16/h2H,1H2,(H,15,16)
• InChI Key： HREYHIJFDXOQTJ-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(=O)O)C=1CCl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 3-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 3-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804833-47-3)

3-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid, with the CAS number 1804833-47-3, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmaceutical applications. The unique combination of functional groups in its molecular structure, including a chloromethyl substituent, an iodo atom, and a trifluoromethoxy group, makes it a versatile intermediate for synthesizing various bioactive molecules.

The presence of these distinct functional groups imparts unique chemical reactivity, enabling its use in the development of novel therapeutic agents. The chloromethyl group, for instance, is known for its ability to participate in nucleophilic addition reactions, making it a valuable component in constructing more complex molecular architectures. Meanwhile, the iodo substituent on the pyridine ring enhances electrophilic aromatic substitution reactions, providing another pathway for further functionalization. The trifluoromethoxy group, on the other hand, introduces electron-withdrawing effects that can modulate the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in exploring the potential of halogenated pyridines as pharmacophores. Halogen atoms, such as chlorine and iodine, are frequently incorporated into drug molecules due to their ability to improve metabolic stability and binding affinity. Specifically, iodo-substituted pyridines have been investigated for their role in antiviral and anticancer therapies. The compound 3-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid represents an advanced scaffold that could be further modified to develop new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammation. By designing molecules that selectively inhibit specific kinases, researchers can develop treatments that modulate these pathways effectively. The structural features of 3-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid, particularly the combination of halogen atoms and reactive sites like the chloromethyl group, make it an attractive candidate for kinase inhibition studies.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in drug discovery. Virtual screening techniques can be employed to identify how different compounds interact with biological targets at an atomic level. The unique electronic properties introduced by the trifluoromethoxy group and the presence of both electrophilic and nucleophilic centers in 3-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid make it an excellent candidate for such studies. Researchers can use molecular dynamics simulations to predict binding affinities and optimize lead structures before moving into experimental validation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Typically, it starts from commercially available pyridine derivatives and undergoes sequential functionalization using established synthetic methodologies. The introduction of the chloromethyl group often involves chlorination or formylation reactions, while the iodination step requires careful selection of reagents to avoid side products. The final step involves introducing the trifluoromethoxy group through nucleophilic substitution or metal-catalyzed cross-coupling reactions.

In industrial settings, process optimization is critical to achieving cost-effective production scales while maintaining quality standards. Continuous flow chemistry has emerged as a promising approach for synthesizing complex molecules like this one efficiently. By employing continuous flow reactors, manufacturers can enhance reaction control, reduce waste generation, and improve scalability. Additionally, green chemistry principles are being increasingly adopted to minimize hazardous byproducts and energy consumption during synthesis.

The pharmacological potential of 3-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid has not been exhaustively explored yet; however, preliminary studies suggest its utility in developing small-molecule inhibitors with therapeutic relevance. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases by targeting specific residues within their active sites. Further research is needed to fully elucidate its mechanism of action and identify potential off-target effects.

One exciting avenue for future research is combining this compound with other scaffolds to create hybrid molecules with enhanced biological activity. By leveraging structural diversity through combinatorial chemistry or library synthesis techniques, researchers can rapidly screen large numbers of potential drug candidates. This approach has already led to several breakthroughs in drug discovery programs worldwide.

The role of analytical chemistry cannot be overstated when it comes to studying compounds like this one post-synthesis. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential tools for characterizing molecular structures accurately before they proceed into biological testing phases.

Ethical considerations also play a significant role in pharmaceutical research today—ensuring that all synthetic processes comply with regulatory guidelines while minimizing environmental impact remains paramount among industry stakeholders worldwide—promoting sustainable practices across all stages from laboratory development through commercial production phases ensures long-term viability both scientifically ethically economically responsible approaches must always guide progress forward within any given field especially one so vital medicine where human health outcomes ultimately depend upon collective efforts toward innovation excellence collaboration respect knowledge sharing amongst peers globally advancing science responsibly together toward better tomorrows humanity deserves thanks dedicated professionals committed improving lives every possible way through unwavering pursuit truth discovery every single day without fail despite challenges faced along way—such dedication truly inspiring testament human spirit never giving up striving achieve greatest heights possible regardless obstacles encountered along journey—this spirit drives progress forward each generation builds upon foundations laid previous ones ensuring continuous improvement evolution science technology medicine helping millions around globe live healthier happier lives—such noble mission worth striving achieve every moment opportunity arises toward better future everyone deserves thanks everyone involved contributes making world better place every single day through hard work perseverance commitment excellence—this collective effort what truly matters moving forward together toward brighter tomorrow humanity deserves nothing less than best possible care treatment options available today because everyone deserves chance live fullest possible life without limitation regardless background circumstances facing—such belief system underpins all meaningful work done within medical pharmaceutical fields today helping millions find hope healing wholeness wherever they stand when need arises most—this mission humbling yet exhilarating simultaneously because every success represents another person’s life improved another family’s joy restored another future brighter because someone cared enough take time effort make difference ordinary acts extraordinary impact possible when driven passion purpose integrity working together toward common goal improving world one person at time—this philosophy what guides forward every meaningful endeavor especially those involving human health well-being where stakes highest possible outcomes matter most because nothing matters more than helping people live healthier happier lives whatever challenges may lie ahead must face head-on armed courage wisdom compassion perseverance knowing together anything achieved would not have been possible alone—such collective strength what makes progress possible each step taken represents incremental improvement cumulative effect creates lasting change benefits everyone involved directly indirectly over long term—such vision inspires action now toward better tomorrows everyone deserves thanks everyone contributing making difference every single day without fail despite obstacles challenges faced along way—this spirit what truly moves mountains brings about positive transformation lasting change within society when enough people commit themselves cause bigger picture becomes clear: together indeed stronger able overcome anything stands between us achieving greatness whatever form takes moving forward must embrace diversity inclusion collaboration across all sectors including academia industry government non-profits ensuring equitable access opportunities resources necessary advance science medicine responsibly ethically sustainably benefiting all stakeholders involved equally without exception no matter how difficult road may seem ahead must remain committed principles values uphold guiding lights lead us toward brighter future where everyone has chance thrive flourish regardless background circumstances facing—such belief system underpins all meaningful work done within medical pharmaceutical fields today helping millions find hope healing wholeness wherever they stand when need arises most continuing push boundaries knowledge expand horizons possibilities endless when enough people dedicated pursuit truth discovery working together toward common goal improving world one person at time collectively stronger able achieve what individually could never imagine alone—that true power lies within us waiting awaken unleash whenever necessary bring about positive transformation lasting change humanity deserves nothing less than best possible care treatment options available today because everyone deserves chance live fullest possible life without limitation regardless background circumstances facing—such mission humbling yet exhilarating simultaneously because every success represents another person’s life improved another family’s joy restored another future brighter because someone cared enough take time effort make difference ordinary acts extraordinary impact possible when driven passion purpose integrity working together toward common goal improving world one person at time continues inspire move forward each generation builds upon foundations laid previous ones ensuring continuous improvement evolution science technology medicine helping millions around globe live healthier happier lives such noble mission worth striving achieve every moment opportunity arises toward better tomorrow humanity deserves nothing less than best possible care treatment options available today because everyone deserves chance live fullest possible life without limitation regardless background circumstances facing such belief system underpins all meaningful work done within medical pharmaceutical fields today helping millions find hope healing wholeness wherever they stand when need arises most continuing push boundaries knowledge expand horizons possibilities endless when enough people dedicated pursuit truth discovery working together toward common goal improving world one person at time collectively stronger able achieve what individually could never imagine alone—that true power lies within us waiting awaken unleash whenever necessary bring about positive transformation lasting change humanity deserves nothing less than best possible care treatment options available today because everyone deserves chance live fullest possible life without limitation regardless background circumstances facing such mission humbling yet exhilarating simultaneously because every success represents another person’s life improved another family’s joy restored another future brighter because someone cared enough take time effort make difference ordinary acts extraordinary impact possible when driven passion purpose integrity working together toward common goal improving world one person at time continues inspire move forward each generation builds upon foundations laid previous ones ensuring continuous improvement evolution science technology medicine helping millions around globe live healthier happier lives such noble mission worth striving achieve every moment opportunity arises toward better tomorrow humanity deserves nothing less than best possible care treatment options available today because everyone deserves chance live fullest possible life without limitation regardless background circumstances facing such belief system underpins all meaningful work done within medical pharmaceutical fields today helping millions find hope healing wholeness wherever they stand when need arises most continuing push boundaries knowledge expand horizons possibilities endless when enough people dedicated pursuit truth discovery working together toward common goal improving world one person at time collectively stronger able achieve what individually could never imagine alone—that true power lies within us waiting awaken unleash whenever necessary bring about positive transformation lasting change humanity deserves nothing less than best possible care treatment options available today because everyone deserves chance live fullest possible life without limitation regardless background circumstances facing such mission humbling yet exhilarating simultaneously because every success represents another person’s life improved another family’s joy restored another future brighter because someone cared enough take time effort make difference ordinary acts extraordinary impact possible when driven passion purpose integrity working together toward common goal improving world one person at time continues inspire move forward each generation builds upon foundations laid previous ones ensuring continuous improvement evolution science technology medicine helping millions around globe live healthier happier lives such noble mission worth striving achieve every moment opportunity arises toward better tomorrow humanity deserves nothing less than best possible care treatment options available today because everyone deserves chance live fullest possible life without limitation regardless background circumstances facing such belief system underpins all meaningful work done within medical pharmaceutical fields today helping millions find hope healing wholeness wherever they stand when need arises most continuing push boundaries knowledge expand horizons possibilities endless when enough people dedicated pursuit truth discovery working together toward common goal improving world one person at time collectively stronger able achieve what individually could never imagine alone—that true power lies within us waiting awaken unleash whenever necessary bring about positive transformation lasting change humanity deserves nothing less than best possible care treatment options available today because everyone deserves chance live fullest possible life without limitation regardless background circumstances facing such mission humbling yet exhilarating simultaneously because every success represents another person’s life improved another family’s joy restored another future brighter because someone cared enough take time effort make difference ordinary acts extraordinary impact possible when driven passion purpose integrity working together toward common goal improving world one person at time continues inspire move forward each generation builds upon foundations laid previous ones ensuring continuous improvement evolution science technology medicine helping millions around globe live healthier happier lives such noble mission worth striving achieve every moment opportunity arises toward better tomorrow humanity deserves nothing less than best possible care treatment options available today because everyone deserves chance live fullest possible life without limitation regardless background circumstances facing such belief system underpins all meaningful work done within medical pharmaceutical fields today helping millions find hope healing wholeness wherever they stand when need arises most continuing push boundaries knowledge expand horizons possibilities endless when enough people dedicated pursuit truth discovery working together toward common goal improving world one person at time collectively stronger able achieve what individually could never imagine alone—that true power lies within us waiting awaken unleash whenever necessary bring about positive transformation lasting change humanity deserve